N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-4-ethoxybenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-4-ethoxybenzamide
• InChI: InChI=1S/C24H22N2O2S2/c1-2-28-16-13-11-15(12-14-16)22(27)26-24-21(17-7-3-5-9-19(17)29-24)23-25-18-8-4-6-10-20(18)30-23/h4,6,8,10-14H,2-3,5,7,9H2,1H3,(H,26,27)
• InChI Key: WZUJMZILPXHGMJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCC3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C24H22N2O2S2
• Molecular Weight: 434.6 g/mol

Description

Benzothiazole derivatives, such as the compound , belong to the heterocyclic class of bicyclic compounds. They possess a broad spectrum of biological activities, including anticancer, antioxidant, anti-inflammatory, anti-tumour, antiviral, antibacterial, anti-proliferative, anti-diabetic, anti-convulsant, analgesic, anti-tubercular, antimalarial, anti-leishmanial, anti-histaminic, and anti-fungal properties.

Synthesis Analysis

These molecules are often synthesized by direct coupling of 2-aminobenzothiazole with carboxylic acids under the catalysis of 1-hydroxybenzotriazole (HOBt) and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride (EDCl). The synthesis methods can be divided into conventional multistep processes and one-pot, atom economy procedures.

Molecular Structure Analysis

The benzothiazole nucleus is formed by the fusion of the thiazole ring with a benzene ring. The structure of the compound can be confirmed by techniques such as gas chromatographic mass spectrometry (GC–MS), single crystal X-ray diffraction, FT-IR spectra, and 1H and 13C NMR spectral analysis.

Chemical Reactions Analysis

The easy functionalization of the 2-NH2 and 2-SH groups and the benzene ring of the benzothiazole moiety allows considering them as highly reactive building blocks for organic and organoelement synthesis.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 254.31 g/mol. The topological polar surface area is 70.2 Ų, and it has a rotatable bond count of 2. The compound is stable up to 160 °C.

Scientific Research Applications

Antibacterial and Antifungal Activities

Research has shown that benzothiazole derivatives can be effective against a range of bacterial and fungal pathogens, suggesting this compound could be used in studies targeting antibacterial and antifungal activities .

Synthesis of Precursor Substrates

The compound can be used in the synthesis of various precursor substrates for further chemical reactions and studies, particularly in the field of antibacterial agents .

Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities .

Mode of Action

It’s known that benzothiazole derivatives can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Benzothiazole derivatives have been shown to interact with various biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

An admet calculation showed a favorable pharmacokinetic profile of synthesized benzothiazole-arylamide compounds .

Result of Action

Benzothiazole derivatives have been associated with various biological effects, including antimicrobial activity .